Cas no 1214363-74-2 (4-Amino-3-(trifluoromethoxy)biphenyl)

• Product Name: 4-Amino-3-(trifluoromethoxy)biphenyl
• CAS No: 1214363-74-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4774539
• Update Time: 2023-08-17

4-Amino-3-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(trifluoromethoxy)biphenyl
• 4-Amino-3-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-12-8-10(6-7-11(12)17)9-4-2-1-3-5-9/h1-8H,17H2
• InChI Key： OADQRFVINJHUJK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2